Cas no 105613-48-7 (Hexametazine)

• Product Name: Hexametazine
• CAS No: 105613-48-7
• MF: C₁₃H₂₈N₄O₂
• MW: 272.387022972107
• CID: 139774
• PubChem ID: 9552071
• Update Time: 2025-04-19

Hexametazine Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,3'-[(2,2-dimethyl-1,3-propanediyl)diimino]bis-, 2,2'-dioxime,(2E,2'E,3R,3'R)-rel-
• Exametazime
• HMPAO
• (+-)-(3RS,3'RS)-3,3'-((2,2-Dimethyltrimethylene)diimino)di-2-butanone (E,E)-dioxime
• 2-Butanone, 3,3'-((2,2-dimethyl-1,3-propanediyl)diimino)bis-, dioxime, (R*,R*-(E,E))-(+-)-
• 2-Butanone, 3,3'-((2,2-dimethyl-1,3-propanediyl)diimino)bis-dioxime-(sup 99m)Tc
• Ceretec
• d,1-Hexamethylpropylene amine oxime-(sup 99m)Tc
• Exametazima
• Exametazima [Spanish]
• Exametazimum
• Exametazimum [Latin]
• N,N'-
• Technetium Tc99m Exametazime
• UNII-G29272NCKL
• 2-Butanone,3,3'-[(2,2-dimethyl-1,3-propanediyl)diimino]bis-, dioxime, (2E,2'E,3R,3'R)-rel-(9CI)
• 2-Butanone, 3,3'-[(2,2-dimethyl-1,3-propanediyl)diimino]bis-, dioxime,[R*,R*-(E,E)]-(?à)-
• 2-Butanone, 3,3'-[(2,2-dimethyl-1,3-propanediyl)diimino]bis-, dioxime,[R*,R*-(E,E)]-
• Hexametazine
• dl-HM-PAO
• Hexametazime
• Hexamethylpropylene amine oxide
• dl-HMPAO
• dl-Hexamethylpropylene amine oxide
• G29272NCKL
• EXAMETAZIME [JAN]
• EXAMETAZIME [INN]
• CHEBI:31586
• EXAMETAZIME [MI]
• CHEMBL1615781
• D01109
• EXAMETAZIME [II]
• Tox21_113984
• Exametazime [USAN:INN:BAN:JAN]
• CAS-105613-48-7
• EX-A4790
• Exametazime (JAN/USAN/INN)
• (+/-)-(3RS,3'RS)-3,3'-((2,2-DIMETHYLTRIMETHYLENE)DIIMINO)DI-2-BUTANONE (E,E)-DIOXIME
• ExametazimeHMPAO
• DL HM-PAO
• EXAMETAZIME [USAN]
• EXAMETAZIME [WHO-DD]
• NCGC00319018-01
• 3,3'-((2,2,-dimethyl-1,3-propanediyl)diimino)bis-2-butanone dioxime, (R*,R*-(E,E))-
• EXAMETAZIME (II)
• 105613-48-7
• AC-29748
• Exametazimum (Latin)
• DTXSID1057614
• (NE)-N-[(3R)-3-[[3-[[(2R,3E)-3-hydroxyiminobutan-2-yl]amino]-2,2-dimethylpropyl]amino]butan-2-ylidene]hydroxylamine
• SCHEMBL137569
• Meso-rich exametazime
• DTXCID2031403
• V09AA01
• 2-BUTANONE, 3,3'-((2,2-DIMETHYL-1,3-PROPANEDIYL)DIIMINO)BIS-, DIOXIME, (R*,R*-(E,E))-(+/-)-

• Inchi： 1S/C13H28N4O2/c1-9(11(3)16-18)14-7-13(5,6)8-15-10(2)12(4)17-19/h9-10,14-15,18-19H,7-8H2,1-6H3/b16-11+,17-12+/t9-,10-/m1/s1
• InChI Key： BPNZYADGDZPRTK-UDUYQYQQSA-N
• SMILES： O/N=C(\C)/[C@@H](C)NCC(C)(C)CN[C@@H](/C(/C)=N/O)C

Computed Properties

• Exact Mass: 272.22100
• Monoisotopic Mass: 272.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 1.4
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-129 ºC
• Boiling Point: 433.0±40.0 °C at 760 mmHg
• Flash Point: 215.7±27.3 °C
• Refractive Index: 1.505
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 89.24000
• LogP: 2.45080
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Hexametazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes